N-[(1,2-dimethyl-1H-benzimidazol-5-yl)methyl]-3-isobutyl-5-isoxazolecarboxamide

• IUPAC Name: N-[(1,2-dimethylbenzimidazol-5-yl)methyl]-3-(2-methylpropyl)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C18H22N4O2/c1-11(2)7-14-9-17(24-21-14)18(23)19-10-13-5-6-16-15(8-13)20-12(3)22(16)4/h5-6,8-9,11H,7,10H2,1-4H3,(H,19,23)
• InChI Key: OQVHRIAXHWRWMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1C)C=CC(=C2)CNC(=O)C3=CC(=NO3)CC(C)C
• Molecular Formula: C18H22N4O2
• Molecular Weight: 326.4 g/mol

Description

N-[(1,2-dimethyl-1H-benzimidazol-5-yl)methyl]-3-isobutyl-5-isoxazolecarboxamide, also known as DM-IO-CAB-NHS ester, is a chemical compound that has gained significant interest in scientific research due to its potential applications in the field of drug discovery and development.

Mechanism of Action

N-[(1,2-dimethyl-1H-benzimidazol-5-yl)methyl]-3-isobutyl-5-isoxazolecarboxamideS ester works by forming a covalent bond with primary amines on proteins and peptides, allowing for the labeling and conjugation of these molecules. The resulting labeled molecules can then be visualized and tracked in live cells and tissues, or used in the development of targeted drug delivery systems.
Biochemical and Physiological Effects:
N-[(1,2-dimethyl-1H-benzimidazol-5-yl)methyl]-3-isobutyl-5-isoxazolecarboxamideS ester has been shown to have minimal cytotoxicity and low immunogenicity in vitro and in vivo, making it a promising tool for scientific research. It has also been shown to have high stability and specificity, allowing for accurate labeling and conjugation of proteins and peptides.

Advantages and Limitations for Lab Experiments

One advantage of N-[(1,2-dimethyl-1H-benzimidazol-5-yl)methyl]-3-isobutyl-5-isoxazolecarboxamideS ester is its high stability and specificity, which allows for accurate labeling and conjugation of proteins and peptides. However, one limitation is that it can only label primary amines, which may limit its use in certain applications.

Future Directions

For N-[(1,2-dimethyl-1H-benzimidazol-5-yl)methyl]-3-isobutyl-5-isoxazolecarboxamideS ester include the development of new labeling and conjugation strategies, as well as the optimization of existing methods. It may also be used in the development of new targeted drug delivery systems, and in the study of protein-protein interactions and signaling pathways. Additionally, further research is needed to fully understand the potential applications and limitations of N-[(1,2-dimethyl-1H-benzimidazol-5-yl)methyl]-3-isobutyl-5-isoxazolecarboxamideS ester in scientific research.

Synthesis Methods

N-[(1,2-dimethyl-1H-benzimidazol-5-yl)methyl]-3-isobutyl-5-isoxazolecarboxamideS ester can be synthesized through the reaction of N-hydroxysuccinimide (NHS) ester with 3-isobutyl-5-isoxazolecarboxylic acid and 1,2-dimethyl-1H-benzimidazole-5-methanol. The reaction yields a white solid that can be purified through column chromatography.

Scientific Research Applications

N-[(1,2-dimethyl-1H-benzimidazol-5-yl)methyl]-3-isobutyl-5-isoxazolecarboxamideS ester has been used in scientific research for its potential applications in drug discovery and development. It can be used as a tool for the labeling of proteins and peptides with fluorescent dyes, allowing for the visualization and tracking of these molecules in live cells and tissues. N-[(1,2-dimethyl-1H-benzimidazol-5-yl)methyl]-3-isobutyl-5-isoxazolecarboxamideS ester has also been used in the development of targeted drug delivery systems, where it can be conjugated to drugs to increase their specificity and efficacy.